Cas no 61713-72-2 ( )

• Product Name: &nbsp
• CAS No: 61713-72-2
• MF: C₆H₈O₆
• MW: 176.124122619629
• CID: 954948
• PubChem ID: 313500
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• propane-1,1,2-tricarboxylic acid
• 1,2-Propanetricarboxylic acid
• AC1L7NKM
• NSC227900
• Propan-1,1,2-tricarbonsaeure
• Propantricarbonsaeure
• NSC-227900
• 61713-72-2
• DTXSID30310503
• SCHEMBL991652
•  

• Inchi： 1S/C6H8O6/c1-2(4(7)8)3(5(9)10)6(11)12/h2-3H,1H3,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： PCOWRECNVZIBKD-UHFFFAOYSA-N
• SMILES： OC(C(C)C(C(=O)O)C(=O)O)=O

Computed Properties

• Exact Mass: 176.03204
• Monoisotopic Mass: 176.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.9
• LogP: -0.50750